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Compound of Interest

Compound Name: Morpholineborane

Cat. No.: B1337060

For Researchers, Scientists, and Drug Development Professionals

Morpholineborane (CsH10BNO) is a stable and versatile amine-borane complex that serves as
a valuable reducing agent in organic synthesis. Its ease of handling, high reactivity, and
selectivity make it an attractive reagent in various chemical transformations, particularly in the
context of drug discovery and development. This technical guide provides a comprehensive
overview of the physical and chemical properties of morpholine borane, detailed experimental
protocols, and insights into its applications.

Core Physical and Chemical Properties

Morpholineborane is a white crystalline solid at room temperature. It is more stable to air and
moisture compared to other borane complexes like borane-tetrahydrofuran (BHs-THF), making
it a more convenient reagent for laboratory and industrial use.[1]

Physical Properties

A summary of the key physical properties of morpholineborane is presented in the table below
for easy reference.
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Property Value

Molecular Formula C4H10BNO

Molecular Weight 100.96 g/mol

Appearance White crystalline powder

Melting Point 97-99 °C

Boiling Point 128.9 °C at 760 mmHg

Flash Point 105 °C

Bulk Density 500-800 g/L[2]
Solubility

Morpholineborane exhibits good solubility in a range of common organic solvents. While
extensive quantitative data is not readily available in the literature, its qualitative solubility is
well-established. It is known to be soluble in water, where it slowly hydrolyzes, as well as in
various organic solvents.[1]

Solvent Solubility

Water 75.3 g/L at 18 °C[2]
Tetrahydrofuran (THF) Soluble

Methanol Soluble

Ethanol Soluble
Dichloromethane Soluble

Spectroscopic Data

The structural identity and purity of morpholineborane can be confirmed using various
spectroscopic technigues.

'H and **C NMR Spectroscopy
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The nuclear magnetic resonance (NMR) spectra of morpholineborane provide characteristic
signals for the morpholine ring protons and carbons.

H NMR: The proton NMR spectrum typically shows two multiplets corresponding to the axial
and equatorial protons of the methylene groups adjacent to the oxygen and nitrogen atoms of
the morpholine ring.

13C NMR: The carbon NMR spectrum will display signals for the two distinct methylene carbons
of the morpholine ring.

Infrared (IR) Spectroscopy

The infrared spectrum of morpholineborane exhibits characteristic absorption bands
corresponding to the B-H and N-H stretching and bending vibrations, as well as vibrations
associated with the morpholine ring. The NIST Chemistry WebBook provides a reference IR
spectrum for morpholine borane.[3]

Chemical Reactivity and Stability

Morpholineborane is primarily utilized as a reducing agent. Its reactivity can be tuned by the
reaction conditions, particularly the pH.

Reductions

Morpholineborane is effective in the reduction of aldehydes and ketones to their
corresponding primary and secondary alcohols.[4] The reaction mechanism involves the
transfer of a hydride ion (H™) from the borane moiety to the electrophilic carbonyl carbon. The
rate of reduction can be enhanced by an increase in acidity.[5]

Stability and Handling

Morpholineborane is a flammable solid and should be handled with care.[6] It is sensitive to
moisture and strong oxidizing agents.[6] For storage, it should be kept in a tightly sealed
container in a cool, dry, and well-ventilated area, away from sources of ignition.[6]

Experimental Protocols
Synthesis of Morpholineborane
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A common method for the synthesis of amine-borane complexes involves the reaction of an
amine with a borane source, such as borane dimethyl sulfide complex or by generating
diborane in situ from sodium borohydride.

Protocol: Synthesis of Morpholineborane

Materials:

Morpholine

e Sodium borohydride (NaBHa)

 lodine (I2) or Boron trifluoride etherate (BFs-OEt2)
e Anhydrous tetrahydrofuran (THF)

e Magnetic stirrer

e Round-bottom flask

e Dropping funnel

 Inert atmosphere (Nitrogen or Argon)

Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a
dropping funnel under an inert atmosphere, dissolve morpholine in anhydrous THF.

e Cool the solution to 0 °C using an ice bath.

» In a separate flask, prepare a solution of the borane source. For example, a solution of
borane can be generated by the dropwise addition of a solution of iodine in THF to a stirred
suspension of sodium borohydride in THF at O °C.

e Slowly add the borane solution from the dropping funnel to the cooled morpholine solution
with vigorous stirring.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

e The reaction mixture can be filtered to remove any inorganic salts.
e The solvent is then removed under reduced pressure to yield crude morpholineborane.

e The product can be purified by recrystallization from a suitable solvent system, such as
THF/hexane.

o Characterize the final product by NMR and IR spectroscopy and determine the melting point
to confirm its identity and purity.

Application in Reductive Amination

Reductive amination is a powerful method for the formation of carbon-nitrogen bonds and is
widely used in the synthesis of pharmaceuticals. Morpholineborane can be used as the
reducing agent in this one-pot reaction.

Protocol: General Procedure for Reductive Amination
Materials:

e Aldehyde or Ketone

e Primary or Secondary Amine

e Morpholineborane

e Anhydrous solvent (e.g., Methanol, Dichloromethane)
o Magnetic stirrer

e Round-bottom flask

Procedure:

e In a round-bottom flask, dissolve the aldehyde or ketone and the amine in the anhydrous
solvent.
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« Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the
intermediate imine or enamine.

« Add morpholineborane to the reaction mixture in one portion.

« Continue stirring at room temperature and monitor the reaction progress by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

» Upon completion, the reaction is quenched by the addition of a dilute acid (e.g., 1 M HCI).

e The product is then extracted with an organic solvent, and the organic layer is washed, dried,
and concentrated to yield the desired amine.

 Purification can be achieved by column chromatography or recrystallization.

Applications in Drug Development

The morpholine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous
approved drugs.[7] While specific examples detailing the use of morpholineborane in the total
synthesis of complex drug molecules are not extensively documented in readily available
literature, its utility as a reducing agent for carbonyl groups and in reductive amination makes it
a highly relevant tool for the synthesis of morpholine-containing drug candidates.

The general experimental workflows for key reactions involving morpholineborane are
depicted in the following diagrams.
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General experimental workflows.

The logical relationship in selecting a reducing agent for a specific transformation is crucial for
a successful synthesis.
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Decision-making for reagent selection.

Due to the absence of specific signaling pathway information directly involving
morpholineborane, a diagram for this is not provided.

Conclusion

Morpholineborane is a valuable and practical reagent for researchers, scientists, and drug
development professionals. Its favorable physical and chemical properties, including its stability
and solubility, make it a convenient alternative to other borane sources. The detailed protocols
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and compiled data in this guide are intended to facilitate its effective and safe use in the
synthesis of valuable chemical entities. Further research into its quantitative solubility in a wider
range of solvents and its application in the synthesis of complex, biologically active molecules
will undoubtedly expand its utility in the field of organic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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